Cas no 151273-50-6 ((2R,4R)-4-methoxypyrrolidine-2-carboxylic acid)

• Product Name: (2R,4R)-4-methoxypyrrolidine-2-carboxylic acid
• CAS No: 151273-50-6
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 103621
• PubChem ID: 12849453
• Update Time: 2025-07-22

(2R,4R)-4-methoxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• D-Proline, 4-methoxy-,cis- (9CI)
• D-Proline, 4-methoxy-, cis- (9CI)
• (2R,4R)-4-methoxypyrrolidine-2-carboxylic acid
• EN300-1069418
• (2R,4R)-4-methoxy-pyrrolidine-2-carboxylic acid
• RNXKXUOGQKYKTH-RFZPGFLSSA-N
• SCHEMBL689400
• 151273-50-6

• Inchi： 1S/C6H11NO3/c1-10-4-2-5(6(8)9)7-3-4/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key： RNXKXUOGQKYKTH-RFZPGFLSSA-N
• SMILES： O(C)[C@H]1CN[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 145.07393
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,4R)-4-methoxypyrrolidine-2-carboxylic acid

Introduction to (2R,4R)-4-methoxypyrrolidine-2-carboxylic Acid (CAS No. 151273-50-6)

(2R,4R)-4-methoxypyrrolidine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 151273-50-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its pyrrolidine core structure and functionalized with a methoxy group at the 4-position and a carboxylic acid at the 2-position, has garnered considerable attention due to its versatile applications in drug discovery and molecular research.

The stereochemistry of (2R,4R)-4-methoxypyrrolidine-2-carboxylic acid plays a crucial role in its biological activity. The specific arrangement of the substituents at the 2R and 4R positions influences its interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. Recent advancements in chiral synthesis have enabled the efficient production of this compound, which is essential for developing enantiomerically pure drugs with enhanced efficacy and reduced side effects.

In the realm of medicinal chemistry, (2R,4R)-4-methoxypyrrolidine-2-carboxylic acid has been explored as a building block for more complex molecules. Its pyrrolidine ring is a common motif in many bioactive compounds, including protease inhibitors and kinase inhibitors. The methoxy group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, it has been utilized in the synthesis of peptidomimetics, which mimic the structure and function of natural peptides but with improved stability and bioavailability.

Recent studies have highlighted the potential of (2R,4R)-4-methoxypyrrolidine-2-carboxylic acid in addressing neurological disorders. The pyrrolidine scaffold is found in several FDA-approved drugs that target central nervous system (CNS) disorders, suggesting that derivatives of this compound may exhibit similar therapeutic effects. Research has shown that modifications to the pyrrolidine ring can modulate its pharmacokinetic profile, leading to improved penetration across the blood-brain barrier. This has opened up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The carboxylic acid group in (2R,4R)-4-methoxypyrrolidine-2-carboxylic acid also provides opportunities for further chemical modification. It can be esterified to enhance solubility or incorporated into amides to improve binding affinity. These modifications are crucial for optimizing drug candidates during the development process. Additionally, the carboxylic acid group can serve as a linker for conjugating other functional groups or biomolecules, expanding its utility in biopharmaceutical applications.

The synthesis of (2R,4R)-4-methoxypyrrolidine-2-carboxylic acid has been refined through various methodologies, including asymmetric hydrogenation and enzymatic resolution. These techniques allow for high enantioselectivity and yield, which are critical for pharmaceutical applications where purity is paramount. The development of green chemistry approaches has also contributed to more sustainable production methods, reducing waste and energy consumption without compromising quality.

In conclusion, (2R,4R)-4-methoxypyrrolidine-2-carboxylic acid (CAS No. 151273-50-6) is a versatile and important compound in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in advancing medical science.